Cas no 953903-48-5 (tert-butyl N-(1,2,3,4-tetrahydroquinolin-2-yl)methylcarbamate)

• Product Name: tert-butyl N-(1,2,3,4-tetrahydroquinolin-2-yl)methylcarbamate
• CAS No: 953903-48-5
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• MDL: MFCD09732398
• CID: 4667229
• PubChem ID: 16785660
• Update Time: 2025-10-08

tert-butyl N-(1,2,3,4-tetrahydroquinolin-2-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(1,2,3,4-tetrahydroquinolin-2-yl)methyl]carbamate
• tert-butyl N-(1,2,3,4-tetrahydroquinolin-2-yl)methylcarbamate

• MDL： MFCD09732398
• Inchi： 1S/C15H22N2O2/c1-15(2,3)19-14(18)16-10-12-9-8-11-6-4-5-7-13(11)17-12/h4-7,12,17H,8-10H2,1-3H3,(H,16,18)
• InChI Key： GFGYULDAOAYOAA-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1CCC2=C(N1)C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on tert-butyl N-(1,2,3,4-tetrahydroquinolin-2-yl)methylcarbamate

Comprehensive Overview of tert-butyl N-(1,2,3,4-tetrahydroquinolin-2-yl)methylcarbamate (CAS No. 953903-48-5)

tert-butyl N-(1,2,3,4-tetrahydroquinolin-2-yl)methylcarbamate (CAS No. 953903-48-5) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. This compound, often abbreviated as N-Boc-protected tetrahydroquinoline derivative, plays a pivotal role in the synthesis of bioactive molecules. Its unique structural features, including the tetrahydroquinoline core and tert-butyl carbamate group, make it a valuable intermediate for drug discovery and material science applications.

The growing interest in CAS 953903-48-5 is driven by its versatility in medicinal chemistry. Researchers frequently explore its potential as a building block for kinase inhibitors, neuroprotective agents, and antiviral compounds. Recent studies highlight its relevance in developing treatments for neurodegenerative diseases, a topic trending in scientific forums and AI-driven literature searches. The compound’s N-Boc protection also ensures stability during multi-step syntheses, addressing common challenges in organic synthesis workflows.

From an industrial perspective, tert-butyl N-(1,2,3,4-tetrahydroquinolin-2-yl)methylcarbamate is synthesized through optimized routes involving reductive amination or Boc-protection reactions. Its purity (>98%) and scalability are critical for manufacturers, as demand rises for high-quality intermediates in API production. Analytical techniques like HPLC and NMR are routinely employed to verify its structural integrity, ensuring compliance with regulatory standards for research and development.

Environmental and safety considerations are increasingly prominent in discussions about CAS 953903-48-5. The compound’s low toxicity profile and biodegradability align with the pharmaceutical industry’s shift toward green chemistry principles. This aligns with search trends where terms like sustainable synthesis and eco-friendly intermediates gain traction among chemists and procurement specialists.

Future applications of tert-butyl N-(1,2,3,4-tetrahydroquinolin-2-yl)methylcarbamate may expand into peptide mimetics and catalysis, areas frequently queried in academic databases. Its compatibility with cross-coupling reactions and chiral resolution techniques further enhances its utility. As AI-assisted drug design accelerates, this compound’s role in generating fragment-based libraries is likely to grow, addressing unmet needs in precision medicine.